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Abstract
This application note provides a detailed protocol for the qualitative and quantitative analysis of

25C-NB3OMe, a potent synthetic phenethylamine, using Gas Chromatography-Mass

Spectrometry (GC-MS). The methodology outlined is applicable to the analysis of seized drug

materials and for research purposes. This document includes comprehensive procedures for

sample preparation, instrument parameters, and data analysis, supported by tabulated data

and a graphical workflow.

Introduction
25C-NB3OMe, or 2-(4-chloro-2,5-dimethoxyphenyl)-N-[(3-methoxyphenyl)methyl]ethanamine,

belongs to the NBOMe class of psychoactive substances. Due to their high potency and

potential for abuse, robust and reliable analytical methods are crucial for their identification and

quantification in forensic and research laboratories. GC-MS is a powerful technique for the

analysis of volatile and semi-volatile compounds like 25C-NB3OMe, offering excellent

chromatographic separation and definitive mass spectral identification. This note details a

validated GC-MS method for its analysis.
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Sample Preparation
The following protocols describe the preparation of samples from seized blotter papers and

reference standards.

a) Extraction from Blotter Paper[1][2][3]

Excise a representative portion of the blotter paper.

Immerse the blotter paper in 25.0 mL of methanol (HPLC grade) in a suitable container.

Place the container in an ultrasonic bath and sonicate for 15 minutes to facilitate extraction

of the analyte.[2]

Transfer an aliquot of the methanolic extract into a GC vial for analysis.

b) Reference Standard Preparation[4]

Prepare a stock solution of 25C-NB3OMe reference standard in chloroform at a

concentration of approximately 4 mg/mL.[4]

For analysis, dilute the stock solution with chloroform to the desired concentration range

suitable for GC-MS analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
The following instrumental parameters have been demonstrated to be effective for the analysis

of 25C-NB3OMe.

Instrumentation: An Agilent 6890N GC coupled with an Agilent 5973B MS detector or an

equivalent system can be used.[2]

Table 1: GC-MS Instrumental Parameters
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Parameter Setting 1[2][3] Setting 2[4]

Gas Chromatograph

Column
HP-5MS (30 m x 0.32 mm x

0.25 µm)

DB-1 MS (30 m x 0.25 mm x

0.25 µm)

Carrier Gas Helium Helium

Flow Rate 1 mL/min 1 mL/min

Injection Mode Splitless Split (20:1)

Injection Volume 5 µL 1 µL

Injector Temperature 250°C 280°C

Oven Program

Initial Temperature 75°C, hold for 1 min 100°C, hold for 1 min

Temperature Ramp 25°C/min to 280°C 12°C/min to 300°C

Final Temperature 280°C, hold for 20 min 300°C, hold for 9 min

Mass Spectrometer

Ionization Mode Electron Ionization (EI) Electron Ionization (EI)

Ionization Energy 70 eV Not Specified

Mass Scan Range Full Scan (e.g., 30-550 amu) 30-550 amu

MS Source Temp. Not Specified 230°C

MS Quad Temp. Not Specified 150°C

MSD Transfer Line Not Specified 280°C

Data Presentation
The identification of 25C-NB3OMe is based on its retention time and the resulting mass

spectrum. The mass spectrum is characterized by specific fragment ions.

Table 2: Quantitative Data for 25C-NB3OMe Analysis
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Parameter Value Reference

Retention Time 15.387 min (using Setting 2) [4]

Molecular Weight 349.86 g/mol [5]

Characteristic Mass Fragments

(m/z)

150 [6][7]

121 [6][7]

91 [6][7]

Note: The mass spectrum of 25C-NB3OMe is characterized by the relative abundances of

fragment ions at m/z 91 (tropylium ion) and m/z 150.[6] The differentiation from its positional

isomers (25C-NB2OMe and 25C-NB4OMe) can be achieved by comparing the relative

abundances of these key fragments.[6]

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the GC-MS analysis of 25C-NB3OMe.
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Caption: Workflow for the GC-MS analysis of 25C-NB3OMe.
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Conclusion
The GC-MS method detailed in this application note provides a reliable and robust approach

for the identification and analysis of 25C-NB3OMe. The provided protocols for sample

preparation and instrumental parameters can be readily implemented in forensic and research

laboratories. The characteristic mass spectral fragmentation pattern allows for the

unambiguous identification of 25C-NB3OMe and its differentiation from positional isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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